Cas no 1628810-35-4 ((S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride)

• Product Name: (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride
• CAS No: 1628810-35-4
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• MDL: MFCD27924161
• CID: 4609819
• PubChem ID: 90422962
• Update Time: 2025-10-18

(S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-bromo-4-methylpyridin-2-yl)ethanamine hydrochloride
• (1S)-1-(5-bromo-4-methylpyridin-2-yl)ethanamine;hydrochloride
• AKOS027252283
• 2-Pyridinemethanamine, 5-bromo-alpha,4-dimethyl-, hydrochloride (1:1), (alphaS)-
• (S)-1-(5-BROMO-4-METHYLPYRIDIN-2-YL)ETHANAMINE HCL
• SCHEMBL16055137
• AS-41112
• CS-0153150
• (1S)-1-(5-bromo-4-methylpyridin-2-yl)ethan-1-amine hydrochloride
• (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanaminehydrochloride
• XNXZPUVFWDMCIG-RGMNGODLSA-N
• 1628810-35-4
• MFCD27924161
• (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride

• MDL： MFCD27924161
• Inchi： 1S/C8H11BrN2.ClH/c1-5-3-8(6(2)10)11-4-7(5)9;/h3-4,6H,10H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： XNXZPUVFWDMCIG-RGMNGODLSA-N
• SMILES： [C@H](C1N=CC(Br)=C(C)C=1)(N)C.Cl

Computed Properties

• Exact Mass: 249.98724g/mol
• Monoisotopic Mass: 249.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride

Comprehensive Overview of (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride (CAS No. 1628810-35-4)

(S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride (CAS No. 1628810-35-4) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its 5-bromo-4-methylpyridine backbone and ethanamine hydrochloride functional group, has garnered attention due to its potential role in drug discovery, particularly in the development of targeted therapies. Researchers and chemists are increasingly interested in its stereospecific properties, which make it a valuable intermediate in asymmetric synthesis.

The growing demand for chiral building blocks in medicinal chemistry has propelled the relevance of compounds like (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride. Its brominated pyridine structure offers unique reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. These reactions are critical for constructing complex molecules, including bioactive compounds and agrochemicals. Additionally, the methyl substitution at the 4-position enhances the compound's stability, making it suitable for prolonged storage and handling under controlled conditions.

In the context of current trends, (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride aligns with the rising focus on precision medicine and small-molecule therapeutics. Its enantiomeric purity (S-configuration) is particularly appealing for designing drugs with reduced off-target effects, a key consideration in modern pharmacology. Online searches frequently include queries like "chiral amine synthesis" and "pyridine derivatives in drug design," reflecting the compound's niche yet expanding applications.

From a synthetic perspective, the hydrochloride salt form of this compound improves solubility in polar solvents, facilitating its use in aqueous reaction systems. This property is especially advantageous for high-throughput screening (HTS) in drug discovery pipelines. Moreover, the bromo substituent serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical space. Such flexibility is highly sought after in fragment-based drug discovery (FBDD), where rapid derivatization is essential.

Quality control and analytical characterization of (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale applications. Recent advancements in AI-driven retrosynthesis tools have also highlighted this compound as a plausible intermediate for novel routes in complex molecule assembly, further boosting its profile in computational chemistry circles.

In summary, (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethanamine Hydrochloride (CAS No. 1628810-35-4) represents a multifaceted tool for researchers exploring chiral chemistry and drug development. Its structural features and functional adaptability position it at the intersection of innovation and practicality, addressing both academic and industrial needs. As the demand for enantiopure compounds grows, this molecule is poised to remain a focal point in synthetic and medicinal chemistry discussions.